Cas no 309759-68-0 (3-Azabicyclo[3.2.1]octane-2,4-dithione,1,8-dimethyl-, (1R,5S,8R)-)

• Product Name: 3-Azabicyclo[3.2.1]octane-2,4-dithione,1,8-dimethyl-, (1R,5S,8R)-
• CAS No: 309759-68-0
• MF: C₉H₁₃NS₂
• MW: 199.336219549179
• CID: 300640
• PubChem ID: 45098963
• Update Time: 2025-04-19

3-Azabicyclo[3.2.1]octane-2,4-dithione,1,8-dimethyl-, (1R,5S,8R)- Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[3.2.1]octane-2,4-dithione,1,8-dimethyl-, (1R,5S,8R)-
• 3-Azabicyclo[3.2.1]octane-2,4-dithione,1,8-dimethyl-,(1R,5S,8R)-(9CI)
• 309759-68-0

• Inchi： 1S/C9H13NS2/c1-5-6-3-4-9(5,2)8(12)10-7(6)11/h5-6H,3-4H2,1-2H3,(H,10,11,12)/t5-,6+,9-/m1/s1
• InChI Key： XAAZHSUGIQNGKZ-QIOHGKGESA-N
• SMILES： S=C1[C@]2(C)CC[C@H](C(N1)=S)[C@H]2C

Computed Properties

• Exact Mass: 199.049
• Monoisotopic Mass: 199.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.2A^2
• XLogP3: 1.9

Experimental Properties

• PSA: 76.21000
• LogP: 2.62560